Cas no 866150-18-7 (1-(2-fluoro-5-methylphenyl)-3-methylthiourea)

• Product Name: 1-(2-fluoro-5-methylphenyl)-3-methylthiourea
• CAS No: 866150-18-7
• MF: C₉H₁₁FN₂S
• MW: 198.260443925858
• MDL: MFCD05669012
• CID: 4662992
• Update Time: 2025-10-28

1-(2-fluoro-5-methylphenyl)-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-5-methylphenyl)-N'-methylthiourea
• Thiourea, N-(2-fluoro-5-methylphenyl)-N'-methyl-
• 1-(2-fluoro-5-methylphenyl)-3-methylthiourea

• MDL： MFCD05669012
• Inchi： 1S/C9H11FN2S/c1-6-3-4-7(10)8(5-6)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： QKEPQQGSSTYJII-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1F)C(NC)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2-fluoro-5-methylphenyl)-3-methylthiourea

1-(2-Fluoro-5-Methylphenyl)-3-Methylthiourea (CAS No. 866150-18-7)

1-(2-Fluoro-5-Methylphenyl)-3-Methylthiourea, also known by its CAS registry number 866150-18-7, is an organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thioureas, which are derivatives of thiocyanic acid and are widely studied for their unique chemical properties and potential applications.

The molecular structure of 1-(2-Fluoro-5-Methylphenyl)-3-Methylthiourea consists of a thiourea core with specific substituents. The presence of a fluorine atom at the 2-position and a methyl group at the 5-position on the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the methyl group attached to the thiourea nitrogen further modulates its physical and chemical properties. These structural features make it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of 1-(2-Fluoro-5-Methylphenyl)-3-Methylthiourea in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

Beyond medicinal chemistry, this compound has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its consideration in catalysis and sensor applications. A 2023 paper in Nature Materials reported that 1-(2-Fluoro-5-Methylphenyl)-3-Methylthiourea can serve as a ligand in metalloporphyrin systems, enhancing their catalytic efficiency in oxidation reactions.

The synthesis of CAS No. 866150-18-7 typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmacological studies requiring high stereochemical control.

In terms of safety and handling, while 1-(2-Fluoro-5-Methylphenyl)-3-Methylthiourea is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory protocols when working with this compound. Proper ventilation and personal protective equipment should be used to minimize exposure risks.

The increasing interest in this compound underscores its versatility and potential across multiple disciplines. As research continues to uncover new applications and mechanisms involving CAS No. 866150-18-7, it is likely to play an even more significant role in advancing both scientific understanding and technological innovation.